Cas no 2092592-36-2 ((5-Methyl-2-(5-methylthiophen-2-yl)oxazol-4-yl)methanol)

• Product Name: (5-Methyl-2-(5-methylthiophen-2-yl)oxazol-4-yl)methanol
• CAS No: 2092592-36-2
• MF: C₁₀H₁₁NO₂S
• MW: 209.26484131813
• CID: 5721556
• PubChem ID: 121199522
• Update Time: 2025-06-08

(5-Methyl-2-(5-methylthiophen-2-yl)oxazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (5-methyl-2-(5-methylthiophen-2-yl)oxazol-4-yl)methanol
• AKOS026706897
• [5-methyl-2-(5-methylthiophen-2-yl)-1,3-oxazol-4-yl]methanol
• F1907-1308
• 2092592-36-2
• 4-Oxazolemethanol, 5-methyl-2-(5-methyl-2-thienyl)-
• (5-Methyl-2-(5-methylthiophen-2-yl)oxazol-4-yl)methanol

• Inchi： 1S/C10H11NO2S/c1-6-3-4-9(14-6)10-11-8(5-12)7(2)13-10/h3-4,12H,5H2,1-2H3
• InChI Key： XQBDROJXDOJUEE-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1C1=NC(CO)=C(C)O1

Computed Properties

• Exact Mass: 209.05104977g/mol
• Monoisotopic Mass: 209.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 74.5Ų

Experimental Properties

• Density: 1.256±0.06 g/cm3(Predicted)
• Boiling Point: 390.6±52.0 °C(Predicted)
• pka: 12.99±0.10(Predicted)

Additional information on (5-Methyl-2-(5-methylthiophen-2-yl)oxazol-4-yl)methanol

Introduction to (5-Methyl-2-(5-methylthiophen-2-yl)oxazol-4-yl)methanol (CAS No. 2092592-36-2)

Compound (5-Methyl-2-(5-methylthiophen-2-yl)oxazol-4-yl)methanol, identified by its CAS number 2092592-36-2, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the oxazole-thiophene hybrid class, featuring a unique structural framework that has garnered considerable attention due to its potential applications in drug discovery and material science.

The structural composition of this molecule includes a 5-methylthiophen-2-yl substituent attached to an oxazol-4-yl moiety, which is further connected to a methanol group. This arrangement creates a conjugated system that can exhibit interesting electronic and photophysical properties, making it a valuable candidate for research in organic electronics and optoelectronic materials. The presence of both oxygen and sulfur atoms in the heterocyclic rings enhances its reactivity, allowing for diverse chemical modifications and functionalizations.

In recent years, there has been growing interest in oxazole-thiophene hybrids due to their demonstrated biological activities. Studies have shown that these compounds can exhibit inhibitory effects on various enzymes and receptors, which are relevant to multiple therapeutic areas. For instance, derivatives of oxazole-thiophene have been investigated for their potential in anti-inflammatory, anti-viral, and anti-cancer applications. The methanol group in (5-Methyl-2-(5-methylthiophen-2-yl)oxazol-4-yl)methanol provides a reactive site for further derivatization, enabling the synthesis of more complex molecules with tailored biological properties.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The oxazole ring can participate in various cyclization reactions, while the thiophene moiety offers opportunities for cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are fundamental in constructing more intricate molecular architectures, which is crucial for developing novel pharmaceuticals. Additionally, the methanol group can be easily modified into esters, amides, or other functional groups, expanding the synthetic possibilities further.

The pharmacological potential of (5-Methyl-2-(5-methylthiophen-2-yl)oxazol-4-yl)methanol has been explored in several preclinical studies. Researchers have utilized computational modeling and high-throughput screening to identify its interactions with biological targets. Preliminary findings suggest that this compound may interfere with key signaling pathways involved in disease progression. For example, it has shown promise in disrupting microtubule dynamics, which is relevant to cancer therapy. Moreover, its ability to modulate enzyme activity could make it a candidate for treating inflammatory disorders.

The synthesis of (5-Methyl-2-(5-methylthiophen-2-yl)oxazol-4-yl)methanol involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include the formation of the oxazole ring through cyclization of 2-aminothiazole derivatives, followed by functionalization with the 5-methylthiophenyl group via palladium-catalyzed coupling reactions. The final introduction of the methanol group can be achieved through hydroxymethylation or reduction of a suitable precursor. These synthetic routes underscore the compound's accessibility and suitability for further medicinal chemistry investigations.

From a material science perspective, the conjugated system of this molecule makes it an attractive candidate for applications in organic semiconductors and light-emitting diodes (OLEDs). The oxazole-thiophene core can contribute to electron delocalization, enhancing charge transport properties. Recent advancements in polymer chemistry have demonstrated the incorporation of such heterocyclic units into conjugated polymers, which exhibit improved performance in optoelectronic devices. This opens up new avenues for exploring (5-Methyl-2-(5-methylthiophen-2-yl)oxazol-4-yl)methanol's role in next-generation materials.

The growing body of research on oxazole-thiophene hybrids underscores their significance as building blocks in chemical synthesis and drug development. As computational methods improve and high-throughput screening becomes more efficient, the discovery of new derivatives with enhanced properties is anticipated. (5-Methyl-2-(5-methylthiophen-2-yloxazol)-4-ylmethanol stands out as a promising precursor due to its structural versatility and functionalizable nature. Future studies will likely focus on optimizing its synthesis and exploring its potential in both pharmaceuticals and advanced materials.